Cas no 1361901-20-3 (4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl)

• Product Name: 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl
• CAS No: 1361901-20-3
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4991595
• Update Time: 2025-06-30

4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-9-2-1-8(5-13(9)17)11-4-3-10(15)6-12(11)16/h1-6H,7H2
• InChI Key： HFBVJTXWWKNHON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(CCl)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl

4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl

The compound 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl (CAS No. 1361901-20-3) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential in various fields such as materials science, pharmaceuticals, and agrochemicals. The molecular structure of this compound is characterized by a biphenyl ring system with substituents at specific positions, making it a valuable compound for both academic research and industrial applications.

Chemical Structure and Properties

The molecular structure of 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl consists of two phenyl rings connected by a single bond. The substituents on the rings include chlorine atoms at positions 2 and 4 on one ring, a fluorine atom at position 3' on the other ring, and a chloromethyl group (-CH₂Cl) at position 4'. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of such biphenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of chloromethyl-substituted biphenyls in the synthesis of high-performance polymers and organic semiconductors. These materials exhibit excellent electrical properties and thermal stability, making them ideal for use in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Physical and Chemical Properties

The physical properties of 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl include a high melting point and moderate solubility in organic solvents. These properties make it suitable for use in various chemical processes, including nucleophilic substitution reactions and electrophilic aromatic substitution. The presence of chlorine and fluorine atoms also contributes to its reactivity, enabling it to participate in a wide range of chemical transformations.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound. For example, researchers have developed catalytic routes that utilize transition metal catalysts to facilitate the formation of the biphenyl ring system. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

Applications in Various Fields

One of the most promising applications of 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl is in the field of pharmaceuticals. The compound has been investigated as a potential intermediate in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. Its unique structure allows for the introduction of functional groups that can interact with specific biological targets, making it a valuable tool in drug discovery.

In addition to its pharmaceutical applications, this compound has also found use in agrochemicals. Researchers have explored its potential as an insecticide and fungicide due to its ability to disrupt key biochemical pathways in pests and pathogens. Recent studies have demonstrated its efficacy against various agricultural pests while maintaining low toxicity to non-target organisms.

Another area where chloromethyl-substituted biphenyls have shown significant potential is in environmental science. These compounds are being studied as candidates for use in water treatment technologies due to their ability to adsorb heavy metals and organic pollutants from contaminated water sources.

Safety and Environmental Considerations

While 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl offers numerous benefits, it is essential to consider its safety profile. Handling this compound requires adherence to standard laboratory safety protocols due to its potential hazards when exposed to heat or strong oxidizing agents. Proper storage and disposal methods should also be implemented to minimize its environmental impact.

Recent research has focused on developing eco-friendly synthesis routes for this compound to reduce its environmental footprint. Green chemistry approaches such as solvent-free reactions and catalytic processes are being explored to make its production more sustainable.

In conclusion, 4'-Chloromethyl-2,4-dichloro-3'-fluoro-biphenyl (CAS No. 1361901-20-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even greater role in shaping future innovations across various fields.